Cas no 2171671-33-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• CAS No: 2171671-33-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6326503
• PubChem ID: 165812173
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• EN300-1517416
• 2171671-33-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(2)12-23(25(31)27-14-17(33-3)13-24(29)30)28-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NLEIXYGBQWVSPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid (CAS No. 2171671-33-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid (CAS No. 2171671-33-1) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in drug discovery, proteomics, and biomaterial engineering.

One of the most discussed topics in modern biochemistry is the demand for high-purity peptide intermediates, and this compound fits perfectly into that narrative. Its Fmoc-protected amino acid moiety ensures compatibility with automated synthesis platforms, addressing the growing need for scalable peptide production. Searches related to "Fmoc-amino acid applications" or "peptide coupling reagents" often highlight its relevance. Additionally, its 3-methoxybutanoic acid segment contributes to improved solubility, a critical factor in formulation development.

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